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Introduction

2-Bromo-5-(difluoromethyl)pyridine is a key building block in medicinal chemistry and drug
discovery, sought after for its utility in the synthesis of novel pharmaceutical candidates. The
presence of the difluoromethyl group can significantly modulate the physicochemical and
pharmacokinetic properties of a molecule, such as metabolic stability, lipophilicity, and pKa,
making it a valuable moiety in the design of new therapeutic agents. This technical guide
provides a comprehensive overview of the commercial availability of 2-Bromo-5-
(difluoromethyl)pyridine, its chemical and physical properties, and detailed protocols for its
application in common cross-coupling reactions.

Chemical and Physical Properties

2-Bromo-5-(difluoromethyl)pyridine, with the CAS number 1227563-31-7, is a solid at room
temperature with a melting point in the range of 25-30°C.[1] It is characterized by the molecular
formula CeH4BrF2N and a molecular weight of approximately 208.00 g/mol . For optimal
stability, it is recommended to store this compound at 2-8°C.[1]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b580353?utm_src=pdf-interest
https://www.benchchem.com/product/b580353?utm_src=pdf-body
https://www.benchchem.com/product/b580353?utm_src=pdf-body
https://www.benchchem.com/product/b580353?utm_src=pdf-body
https://www.benchchem.com/product/b580353?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value References
CAS Number 1227563-31-7 [11[2][3]
Molecular Formula CeHaBrF2N [2][3]
Molecular Weight 208.00 g/mol
Solid, Pale yellow low melting
Appearance _ [2][4]
solid
Melting Point 25-30 °C [1]
Storage Temperature 2-8°C [1]
SMILES FC(F)clccc(Br)ncl
1S/C6HABrF2N/c7-5-2-1-4(3-
InChl

10-5)6(8)9/h1-3,6H

Commercial Suppliers and Availability

2-Bromo-5-(difluoromethyl)pyridine is commercially available from a variety of chemical

suppliers, catering to both research and development as well as larger-scale manufacturing

needs. Purity levels typically range from 95% to over 98%, with common grades being 96%

and 97%.[1][2][3][5] The compound is available in quantities ranging from milligrams to

kilograms. Below is a summary of some of the key suppliers and their offerings.
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Supplier Purity Available Quantities
Sigma-Aldrich 96% Custom
100mg, 250mg, 19, 59, 10g,
CymitQuimica 95% 9 929,59, 2%
25¢g, 509, 100g
Anax Laboratories >98% Custom
Arctom 97% 10g
BLD Pharm Not Specified Custom
Shaanxi Cuicheng Biomedical =>98% (HPLC) g, kg
5mg, 0.25¢, 0.5¢, 1g, 2.59, 59,
ChemicalBook 97% g J 92 9>

10g

Note: Pricing information is highly variable and subject to change. Please consult the
respective suppliers for current pricing.

Quality Control and Representative Analytical Data

Ensuring the purity and identity of 2-Bromo-5-(difluoromethyl)pyridine is critical for its
successful application in synthesis. Suppliers typically provide a Certificate of Analysis (CoA)
with each batch, detailing the results of quality control testing. The most common analytical
techniques for purity assessment of this compound are High-Performance Liquid
Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy.

While a specific CoA for 2-Bromo-5-(difluoromethyl)pyridine was not publicly available, a
representative CoA for a similar brominated pyridine derivative would typically include:

Product Name and CAS Number: To confirm the identity of the compound.

Lot Number: For batch traceability.

Appearance: To ensure it meets the expected physical form.

Purity by HPLC: This is a quantitative measure of the compound's purity, often expressed as
a percentage area of the main peak.
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e 'H NMR and *°F NMR: To confirm the chemical structure and identify any impurities.
e Mass Spectrometry (MS): To confirm the molecular weight.
Researchers can request a CoA from the supplier for the specific lot they are purchasing.

Experimental Protocols

2-Bromo-5-(difluoromethyl)pyridine is a versatile substrate for various cross-coupling
reactions, which are fundamental transformations in the synthesis of complex organic
molecules. Below are detailed, representative protocols for Suzuki-Miyaura coupling and
Buchwald-Hartwig amination reactions.

Suzuki-Miyaura Coupling Protocol

This protocol describes a typical procedure for the palladium-catalyzed cross-coupling of 2-
Bromo-5-(difluoromethyl)pyridine with an arylboronic acid.

Reaction Scheme:
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General workflow for a Suzuki-Miyaura cross-coupling reaction.

Materials:
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e 2-Bromo-5-(difluoromethyl)pyridine (1.0 equiv)

 Arylboronic acid (1.2 equiv)

o Palladium catalyst (e.g., Pd(PPhs)4, 3 mol%)

e Base (e.g., K2COs, 2.0 equiv)

» Degassed solvent (e.g., 1,4-Dioxane/Water, 4:1 mixture)

e Schlenk flask or reaction vial

 Inert gas (Argon or Nitrogen)

Procedure:

To a dry Schlenk flask, add 2-Bromo-5-(difluoromethyl)pyridine, the arylboronic acid, the
base, and the palladium catalyst.

» Seal the flask, and then evacuate and backfill with an inert gas three times.

e Add the degassed solvent mixture via syringe.

o Heat the reaction mixture to 90°C and stir for 12-24 hours. Monitor the reaction progress by
TLC or LC-MS.

e Upon completion, cool the reaction to room temperature and add water.

o Extract the aqueous layer with an organic solvent (e.g., ethyl acetate) three times.

o Combine the organic layers, wash with brine, dry over anhydrous Na=SOas, and concentrate
under reduced pressure.

Purify the crude product by column chromatography on silica gel.

Buchwald-Hartwig Amination Protocol

This protocol outlines a general procedure for the palladium-catalyzed amination of 2-Bromo-
5-(difluoromethyl)pyridine with a primary or secondary amine.
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Reaction Scheme:

2-Bromo-5-(difluoromethyl)pyridine
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General workflow for a Buchwald-Hartwig amination reaction.

Materials:

2-Bromo-5-(difluoromethyl)pyridine (1.0 equiv)
e Amine (1.2 equiv)

» Palladium precursor (e.g., Pdz(dba)s, 2 mol%)

e Phosphine ligand (e.g., XPhos, 4 mol%)

e Base (e.g., NaOtBu, 1.4 equiv)

e Anhydrous, degassed solvent (e.g., Toluene)

» Schlenk flask or sealed tube

 Inert gas (Argon or Nitrogen)

Procedure:
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» To an oven-dried Schlenk flask, add the palladium precursor, the phosphine ligand, and the
base.

» Seal the flask and evacuate and backfill with an inert gas three times.

¢ Add the anhydrous, degassed solvent via syringe.

 Stir the mixture at room temperature for 10-15 minutes to pre-form the catalyst.

o Add 2-Bromo-5-(difluoromethyl)pyridine and the amine to the reaction mixture.

e Heat the reaction mixture to 100°C and stir for 4-12 hours. Monitor the reaction progress by
TLC or LC-MS.

e Upon completion, cool the reaction to room temperature and quench with a saturated
agueous solution of NHa4Cl.

o Extract the aqueous layer with an organic solvent (e.g., ethyl acetate) three times.

o Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, and concentrate
under reduced pressure.

» Purify the crude product by column chromatography on silica gel.

Safety Information

2-Bromo-5-(difluoromethyl)pyridine is classified as a warning-level hazard. It is known to
cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation
(H335). Standard personal protective equipment (PPE), including safety glasses, gloves, and a
lab coat, should be worn when handling this compound. All manipulations should be performed
in a well-ventilated fume hood. For detailed safety information, consult the Safety Data Sheet
(SDS) provided by the supplier.

Conclusion

2-Bromo-5-(difluoromethyl)pyridine is a readily available and valuable building block for the
synthesis of novel compounds in drug discovery and development. A range of suppliers offer
this compound in various purities and quantities, making it accessible for both small-scale
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research and larger-scale applications. The provided experimental protocols for Suzuki-
Miyaura coupling and Buchwald-Hartwig amination serve as a practical starting point for
researchers to utilize this versatile reagent in their synthetic endeavors. As with all chemical
reagents, adherence to proper safety protocols is essential when handling and using 2-Bromo-
5-(difluoromethyl)pyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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